Cas no 19995-88-1 (2,6-Heptanedione,3-chloro-)

• Product Name: 2,6-Heptanedione,3-chloro-
• CAS No: 19995-88-1
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 123882
• PubChem ID: 12933943
• Update Time: 2025-04-18

2,6-Heptanedione,3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptanedione,3-chloro-
• 2,6-Heptanedione, 3-chloro-
• 3-Chloroheptane-2,6-dione
• 19995-88-1

• Inchi： 1S/C7H11ClO2/c1-5(9)3-4-7(8)6(2)10/h7H,3-4H2,1-2H3
• InChI Key： AOKDGSUVQLOLGJ-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)CCC(C)=O

Computed Properties

• Exact Mass: 162.04483
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14